2-Chloro-5-methylphenyl 3-piperidinylmethyl ether

• IUPAC Name: 3-[(2-chloro-5-methylphenoxy)methyl]piperidine
• InChI: InChI=1S/C13H18ClNO/c1-10-4-5-12(14)13(7-10)16-9-11-3-2-6-15-8-11/h4-5,7,11,15H,2-3,6,8-9H2,1H3
• InChI Key: AUVWKCRPRNFWPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)OCC2CCCNC2
• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• CAS No.: 883517-41-7

Description

2-Chloro-5-methylphenyl 3-piperidinylmethyl ether is a chemical compound with the molecular formula C13H18ClNO and a molecular weight of 239.74. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a chloro-methylphenyl group attached to a piperidinylmethyl ether group. The exact spatial arrangement of these groups would depend on the specific synthesis process and the conditions under which the compound is stored and used.

Scientific Research Applications

Synthesis and Molecular Transformations

• Synthesis of 1-Arylpiperidin-4-ols: This compound is involved in the synthesis of various arylpiperidin-4-ols, including those with chlorophenyl groups, demonstrating its utility in chemical synthesis (Reese & Thompson, 1988).
• Formation of Pyrazolone Derivatives: It plays a role in forming ether linkages in the synthesis of pyrazolone derivatives, which are studied for their biological activities (Naik & Malik, 2010).
• Friedel-Crafts Type Reactions: Used in reactions involving active aromatic compounds, showcasing its reactivity in organic synthesis (Sone et al., 1986).

Involvement in Specific Chemical Processes

• Isopropylation Processes: Utilized in the isopropylation of m-cresol, indicating its application in detailed organic reactions and molecular transformations (Umamaheswari et al., 2002).
• Phytotoxic Studies: Involved in phytotoxic studies, particularly in the context of peroxidizing herbicides and their light-dependent action (Lambert & Böger, 1984).

Chemical Reactions and Structural Analysis

• Chemical Synthesis and Activity Studies: Used in the synthesis of compounds with potential antimicrobial activity, demonstrating its role in medicinal chemistry (Singh et al., 2010).
• Investigations into Molecular Structure: A key component in synthesizing certain molecular structures stabilized by hydrogen bonding, indicating its significance in structural chemistry (Khan et al., 2013).

Mechanism of Action

The mechanism of action of 2-Chloro-5-methylphenyl 3-piperidinylmethyl ether is not specified in the search results. As it is used for research purposes, its mechanism of action would likely depend on the specific biochemical or physiological processes being studied.

Future Directions

The future directions for research involving 2-Chloro-5-methylphenyl 3-piperidinylmethyl ether are not specified in the search results. Given its use in research, it may be involved in a variety of future studies depending on the interests and needs of researchers.